Cas no 2411314-65-1 (2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride)

• Product Name: 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride
• CAS No: 2411314-65-1
• MF: C₉H₁₄Cl₂N₄O
• MW: 265.139659404755
• CID: 5416223
• PubChem ID: 146109202
• Update Time: 2025-06-13

2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2411314-65-1
• EN300-26603088
• 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride
• Z4129877295
• 2-Chloro-N-(3-methyl-4,5,6,7-tetrahydrobenzotriazol-5-yl)acetamide;hydrochloride
• Acetamide, 2-chloro-N-(4,5,6,7-tetrahydro-1-methyl-1H-benzotriazol-6-yl)-, hydrochloride (1:1)

• Inchi： 1S/C9H13ClN4O.ClH/c1-14-8-4-6(11-9(15)5-10)2-3-7(8)12-13-14;/h6H,2-5H2,1H3,(H,11,15);1H
• InChI Key： KBTKGXCDLNIFNZ-UHFFFAOYSA-N
• SMILES： C(NC1CC2N(C)N=NC=2CC1)(=O)CCl.[H]Cl

Computed Properties

• Exact Mass: 264.0544665g/mol
• Monoisotopic Mass: 264.0544665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride

Introduction to 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride (CAS No. 2411314-65-1) and Its Applications in Modern Chemical Biology

The compound 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride, identified by the CAS number 2411314-65-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

At the core of its molecular structure lies a benzotriazole derivative, specifically 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl, which is known for its ability to interact with biological targets in a highly specific manner. The presence of a chloro substituent on the acetamide moiety enhances its reactivity and binding affinity, making it an attractive scaffold for medicinal chemists. The hydrochloride salt form of this compound improves its solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent research has highlighted the potential of this compound as an inhibitor of various enzymatic pathways involved in cancer progression and inflammation. Studies have demonstrated that molecules with similar benzotriazole scaffolds can modulate the activity of kinases and other critical signaling proteins. The 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride (CAS No. 2411314-65-1) has shown preliminary efficacy in preclinical models by interfering with pathways such as MAPK and NFκB, which are frequently dysregulated in malignant conditions.

The structural versatility of this compound allows for further derivatization and optimization to enhance its pharmacokinetic properties. Researchers are exploring modifications to improve its bioavailability and reduce potential side effects. The chloro group serves as a handle for chemical manipulation, enabling the introduction of additional functional groups that could fine-tune its interactions with biological targets. This adaptability makes it a promising candidate for structure-based drug design.

In the context of current pharmaceutical trends, there is growing interest in developing small molecules that can selectively inhibit aberrant signaling pathways without affecting normal cellular processes. The benzotriazole moiety in 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride (CAS No. 2411314-65-1) has been identified as a key feature contributing to its selectivity. This region can engage with specific residues in target proteins, leading to potent inhibition with minimal off-target effects.

Moreover, the compound's ability to cross the blood-brain barrier has been investigated in recent studies. This property is particularly relevant for therapeutic applications targeting neurological disorders. The hydrochloride salt form enhances its ability to penetrate this barrier by optimizing its physicochemical properties. Further research is ongoing to elucidate the mechanisms by which this compound interacts with central nervous system receptors and transporters.

The synthesis of 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-yl)acetamide hydrochloride (CAS No. 2411314-65-1) involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzotriazole core efficiently. The introduction of the chloro group and subsequent salt formation are critical steps that ensure the compound's stability and reactivity under various experimental conditions.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its target proteins. These studies provide insights into how modifications can be made to improve binding affinity and selectivity. The use of high-resolution crystal structures of protein-ligand complexes has allowed researchers to refine their understanding of key interactions between 2-chloro-N-(1-methyl-4,5,6,7-tetrahydro-1H-1